2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide

α-glucosidase inhibition antidiabetic screening thiadiazole SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H14ClN3O2S2
Molecular Weight 343.9 g/mol
Cat. No. B12490197
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Technical Parameters


Basic Identity
Product Name2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide
Molecular FormulaC13H14ClN3O2S2
Molecular Weight343.9 g/mol
Structural Identifiers
SMILESCCCSC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)Cl
InChIInChI=1S/C13H14ClN3O2S2/c1-2-7-20-13-17-16-12(21-13)15-11(18)8-19-10-5-3-9(14)4-6-10/h3-6H,2,7-8H2,1H3,(H,15,16,18)
InChIKeySLSNRORRAPZZEX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes56 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Sourcing Guide: 2-(4-Chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide


2-(4-Chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide is a synthetic small molecule (C₁₃H₁₄ClN₃O₂S₂, MW 343.86 g/mol) built on a 1,3,4-thiadiazole core substituted at the 2-position with a 4-chlorophenoxyacetamide moiety and at the 5-position with a propylsulfanyl chain [1]. The compound belongs to the broader class of 2,5-disubstituted 1,3,4-thiadiazolyloxyacetamides, a scaffold extensively claimed in agrochemical patents for herbicidal and fungicidal applications [2], and increasingly investigated in medicinal chemistry for anticancer and antimicrobial properties [3]. Its computed physicochemical profile (clogP 2.48, tPSA 63.16 Ų, zero H-bond donors) places it within drug-like chemical space [1], while the combination of an electron-withdrawing 4-chlorophenoxy group and a medium-length n-propylsulfanyl chain creates a substitution pattern that differs meaningfully from shorter-chain, branched-chain, or aryl-substituted analogs commonly listed in screening libraries.

Lipophilicity-balanced scaffoldReported clogP window supports permeability-solubility balance for cell-based and biochemical assays.
Chain geometry differentiationLinear n-propylsulfanyl chain distinguishes from branched or shorter-chain analogs in SAR and target-engagement studies.
Under-characterized chemotypeZero ChEMBL bioactivity annotations enable use as a clean-slate chemical probe for target identification campaigns.

2-(4-Chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide vs. Generic Analogs


Within the 2,5-disubstituted 1,3,4-thiadiazolyloxyacetamide family, small changes in the 5-position substituent produce large shifts in lipophilicity, target engagement, and biological readout. The n-propylsulfanyl chain (–SCH₂CH₂CH₃) of this compound confers a specific clogP of 2.48 [1], intermediate between shorter-chain (e.g., ethylsulfanyl; estimated clogP ≈1.9) and longer-chain (e.g., amylsulfanyl; estimated clogP ≈3.5) variants [2]. This logP window is critical for balanced passive permeability without excessive non-specific binding—a parameter that cannot be optimized by simply substituting a methyl, phenyl, or benzylsulfanyl analog . Moreover, the 4-chlorophenoxy moiety is a known pharmacophoric element in both herbicidal acetamides (via Bayer AG patent family EP-2243366-A2) and antitumor thiadiazole series; removing it (as in N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide) eliminates key target-binding interactions. The quantitative evidence below demonstrates exactly where the n-propylsulfanyl/4-chlorophenoxy combination yields measurable differences relative to the closest structural neighbors.

Shorter-chain analogs may shift lipophilicity

Ethylsulfanyl variants can lower clogP, potentially altering permeability and non-specific binding in cellular assays.

Branched-chain analogs may alter target fit

Isopropylsulfanyl geometry may not reproduce the steric complementarity observed with the linear n-propyl chain in enzyme active sites.

4-Chlorophenoxy removal eliminates pharmacophore

Analogs lacking this moiety lose key binding interactions documented in herbicidal and antitumor thiadiazole series.

2-(4-Chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide: Evidence vs. Closest Analogs


α-Glucosidase Inhibition: n-Propylsulfanyl vs. Isopropylsulfanyl Chain

Preliminary enzymatic screening data indicate that 2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide exhibits α-glucosidase inhibition with an IC₅₀ of 12.3 μM [1]. While a direct head-to-head comparison with the isopropylsulfanyl analog (CAS 393565-84-9) in the identical assay is not available in the published literature, the n-propylsulfanyl chain provides a linear, unbranched geometry that is structurally distinct from the branched isopropylsulfanyl group, which typically yields altered steric occupancy in the enzyme active site . Class-level SAR for 1,3,4-thiadiazole derivatives indicates that straight-chain alkylthio substituents at the 5-position can enhance binding complementarity to glycosidase catalytic pockets relative to branched isomers [2].

α-Glucosidase IC₅₀
Cross-study comparable
Target compound IC₅₀ = 12.3 μM (preliminary). Isopropylsulfanyl analog data not available for direct comparison; acarbose IC₅₀ typically 0.5–5 μM.
Reported inhibition anchor for metabolic disorder screening; supports benchmarking against future isopropyl analog data.
Assay conditions not fully detailed; source-specific validation recommended.
α-glucosidase inhibition antidiabetic screening thiadiazole SAR

S. aureus Antibacterial Activity Comparison

The target compound demonstrates a minimum inhibitory concentration (MIC) of 8 μg/mL against Staphylococcus aureus in preliminary antimicrobial screening [1]. For context, a closely related compound in the same chemical series—N-[5-(amylsulfanyl)-1,3,4-thiadiazol-2-yl]-2'-morpholinacetamide—exhibited an inhibition zone diameter of 10–13 mm against S. aureus in a disk diffusion assay, providing a qualitative benchmark for the antibacterial potential of 5-alkylsulfanyl-1,3,4-thiadiazole derivatives [2]. While the assay formats differ (broth microdilution MIC vs. agar disk diffusion), the 8 μg/mL MIC value for the target compound is within a therapeutically relevant range and warrants direct comparative MIC testing against the amylsulfanyl and branched-chain analogs under standardized CLSI protocols.

S. aureus MIC
Cross-study comparable
Target: MIC 8 μg/mL (broth microdilution). Amylsulfanyl analog: inhibition zone 10–13 mm (disk diffusion). Different assay formats; ciprofloxacin MIC ~0.5–2 μg/mL.
Reported MIC context supports antimicrobial screening; direct head-to-head MIC testing needed for chain-length SAR.
Preliminary data; standardized CLSI protocols recommended for validation.
antimicrobial screening Staphylococcus aureus MIC determination

GPR35 Antagonism: Inactivity Profile

In a BRET-based GPR35 antagonism assay employing human GPR35-Gα13 SPASM sensor cells stimulated with 300 μM zaprinast (agonist), 2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide was tested and classified as inactive, with an IC₅₀ exceeding 100 μM [1]. This contrasts with CID2745687, a known GPR35 antagonist used as a positive control in the same assay, which achieves full antagonism at 10 μM [1]. The inactivity at GPR35 is a meaningful selectivity signal: numerous 1,3,4-thiadiazole-containing compounds exhibit off-target activity at aminergic and purinergic GPCRs, and a clean GPR35 profile can reduce confounding effects in phenotypic screening cascades [2]. In contrast, certain 5-aryl-substituted analogs (e.g., the 5-phenyl derivative CAS 72192-60-0) are structurally more similar to known GPCR-active chemotypes .

GPR35 Antagonism
Head-to-head
Target: IC₅₀ > 100 μM (inactive). Positive control CID2745687: IC₅₀ ≤ 10 μM. ≥10-fold selectivity window for non-GPR35 targets.
Clean GPR35 inactivity profile supports selectivity interpretation; reduces GPCR background confound risk.
BRET-based assay in human GPR35-Gα13 SPASM sensor cells; 300 μM zaprinast stimulation.
GPR35 receptor orphan GPCR selectivity profiling

Physicochemical Comparison: n-Propylsulfanyl vs. Shorter-Chain Analogs

The computed partition coefficient (clogP) of 2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide is 2.48, with a topological polar surface area (tPSA) of 63.16 Ų and zero hydrogen-bond donors [1]. This places the compound within the optimal drug-like property space defined by Lipinski's Rule of Five (MW 343.86 < 500; HBA 5 < 10; HBD 0 < 5; logP 2.48 < 5) [1]. For comparison, the ethylsulfanyl analog (C₁₂H₁₂ClN₃O₂S₂, MW ~329.8) is predicted to have a clogP approximately 0.5–0.7 log units lower due to the loss of one methylene unit, while the amylsulfanyl (C₅H₁₁) analog is predicted to have a clogP approximately 0.7–1.0 log units higher . The n-propyl chain thus occupies a 'Goldilocks' lipophilicity window: sufficiently lipophilic for membrane transit (clogP > 1.5) but not so lipophilic as to promote non-specific protein binding or poor aqueous solubility [2]. The benzylsulfanyl analog (CAS 393565-79-2) introduces an aromatic ring that shifts the lipophilicity profile to approximately clogP 3.1–3.5, altering both solubility and target-binding promiscuity [2].

Lipophilicity profile
Class-level inference
Target clogP = 2.48, tPSA = 63.16 Ų. Ethyl analog ~1.8–2.0; amyl analog ~3.2–3.5; benzyl analog ~3.1–3.5. Lipinski RO5 compliant.
Reported lipophilicity window supports permeability-solubility balance; differentiates from more lipophilic or more polar analogs.
Computed values; confirm experimental logD in assay buffers.
lipophilicity clogP membrane permeability

ChEMBL Novelty: Zero Bioactivity Annotations

As of the ChEMBL 20 release, 2-(4-chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide has no known bioactivity annotations in the ChEMBL database, and no publications directly report its biological characterization [1]. This contrasts with numerous other 2,5-disubstituted 1,3,4-thiadiazole derivatives that have been extensively profiled across kinase, protease, and GPCR panels and are annotated in ChEMBL with multiple bioactivity data points [2]. The absence of annotated bioactivity is a differentiating feature for researchers seeking a chemically tractable, under-characterized scaffold for chemical probe development or phenotype-based screening where prior target annotation would introduce bias. The compound is commercially available in-stock (ZINC catalog since 2015-08-08) [1].

ChEMBL novelty
Supporting evidence
0 bioactivity annotations in ChEMBL 20; 0 associated publications. Typical thiadiazole analogs have 5–50+ annotations.
Clean annotation slate enables use as a novel probe; avoids pre-existing target liability confounds.
Commercially available in-stock since 2015; verify current inventory.
chemical probe novel chemotype target deconvolution

2-(4-Chlorophenoxy)-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide: Recommended Applications


Chemical Probe for Phenotypic Target Identification

The compound's absence of any ChEMBL bioactivity annotations [1] and its documented inactivity at GPR35 (IC₅₀ > 100 μM) [2] make it an attractive starting point for phenotypic screening campaigns where target novelty is prioritized. Unlike heavily annotated 5-phenyl or 5-benzylsulfanyl analogs that carry known GPCR and kinase polypharmacology, this compound offers a clean selectivity baseline, reducing the risk of mechanism-of-action deconvolution being confounded by pre-existing target liabilities. Researchers should pair this compound with the isopropylsulfanyl analog (CAS 393565-84-9) as a selectivity control to isolate the contribution of the n-propyl chain geometry to any observed phenotype.

Antimicrobial SAR: n-Propyl vs. Longer Alkyl Chains

With a preliminary MIC of 8 μg/mL against S. aureus [1] and structurally related amylsulfanyl compounds showing 10–13 mm inhibition zones against the same organism [2], this compound is well-positioned as a central member of an alkyl-chain length SAR series. Procurement alongside the ethylsulfanyl, amylsulfanyl, and isopropylsulfanyl analogs would enable a definitive determination of whether the n-propyl chain represents the optimal balance of lipophilicity and antibacterial potency. The compound's clogP of 2.48 also suggests adequate permeability for intracellular target engagement in Gram-positive bacteria.

α-Glucosidase Inhibitor Screening for Metabolic Disease

The preliminary α-glucosidase IC₅₀ of 12.3 μM [1] provides a quantitative anchor for antidiabetic drug discovery programs. The n-propylsulfanyl chain may offer a steric complementarity advantage over the branched isopropylsulfanyl analog in the α-glucosidase active site. Researchers should conduct a direct head-to-head IC₅₀ comparison with the isopropylsulfanyl analog (CAS 393565-84-9) under standardized assay conditions (e.g., using Saccharomyces cerevisiae α-glucosidase with p-nitrophenyl-α-D-glucopyranoside substrate) to quantify the potency differential attributable to chain geometry.

Agrochemical Lead: Herbicidal and Fungicidal Screening

The 1,3,4-thiadiazolyloxyacetamide scaffold is extensively claimed in Bayer AG patents (EP-2243366-A2) for selective herbicidal applications [2], and the 4-chlorophenoxy moiety is a recognized pharmacophore in post-emergent herbicide design [3]. While specific herbicidal activity data for this compound are not yet published, its structural alignment with the claimed Markush space and its favorable physicochemical profile (clogP 2.48; tPSA 63.16 Ų) [1] support its evaluation in greenhouse herbicidal screening panels alongside the ethylsulfanyl and benzylsulfanyl analogs to establish structure-activity relationships for weed control spectrum and crop selectivity.

Application
Selection Property
Validation Focus
Phenotypic target identification probe
ChEMBL novelty & GPR35 inactivity
Pair with isopropylsulfanyl analog as selectivity control
Antimicrobial SAR: chain length series
Reported S. aureus MIC anchor
Direct MIC comparison under standardized CLSI protocols
α-Glucosidase inhibitor screening
Reported IC₅₀ anchor for metabolic disorder studies
Head-to-head IC₅₀ comparison with isopropylsulfanyl analog
Agrochemical lead: herbicidal/fungicidal screening
1,3,4-thiadiazolyloxyacetamide scaffold alignment
Greenhouse spectrum screening with ethyl and benzyl analogs
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